Cas no 2680765-17-5 (3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid)
3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28279212
- 3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid
- 2680765-17-5
- 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid
-
- Inchi: 1S/C10H11N3O5/c1-7(14)12(5-3-10(15)16)8-2-4-11-6-9(8)13(17)18/h2,4,6H,3,5H2,1H3,(H,15,16)
- InChI Key: BENJJFQMKLQWJS-UHFFFAOYSA-N
- SMILES: O=C(C)N(C1C=CN=CC=1[N+](=O)[O-])CCC(=O)O
Computed Properties
- Exact Mass: 253.06987046g/mol
- Monoisotopic Mass: 253.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 116Ų
3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279212-0.05g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 0.05g |
$683.0 | 2025-03-19 | |
| Enamine | EN300-28279212-0.1g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 0.1g |
$715.0 | 2025-03-19 | |
| Enamine | EN300-28279212-0.25g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 0.25g |
$748.0 | 2025-03-19 | |
| Enamine | EN300-28279212-0.5g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 0.5g |
$781.0 | 2025-03-19 | |
| Enamine | EN300-28279212-1.0g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 1.0g |
$813.0 | 2025-03-19 | |
| Enamine | EN300-28279212-2.5g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 2.5g |
$1594.0 | 2025-03-19 | |
| Enamine | EN300-28279212-5.0g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 5.0g |
$2360.0 | 2025-03-19 | |
| Enamine | EN300-28279212-10.0g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 95.0% | 10.0g |
$3500.0 | 2025-03-19 | |
| Enamine | EN300-28279212-1g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 1g |
$813.0 | 2023-09-09 | ||
| Enamine | EN300-28279212-5g |
3-[N-(3-nitropyridin-4-yl)acetamido]propanoic acid |
2680765-17-5 | 5g |
$2360.0 | 2023-09-09 |
3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid
Professional Introduction to 3-N-(3-nitropyridin-4-yl)acetamidopropanoic Acid (CAS No. 2680765-17-5)
3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid, with the CAS number 2680765-17-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject of study in various scientific disciplines. The presence of both nitro and amide functional groups in its molecular structure imparts distinct reactivity and potential biological activity, which has been the focus of numerous investigations.
The molecular structure of 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid consists of a pyridine ring substituted with a nitro group at the 3-position and an acetamido group at the 4-position, connected to a propanoic acid moiety. This specific arrangement of functional groups contributes to its complex interactions with biological targets, making it a promising candidate for drug development. The compound's ability to engage with various enzymes and receptors has been explored in preclinical studies, suggesting potential therapeutic applications.
In recent years, there has been a surge in research focused on developing novel molecules with enhanced selectivity and efficacy. The nitro group in 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid plays a crucial role in modulating its reactivity, allowing for fine-tuning of its biological effects. This feature has been particularly interesting for researchers working on designing molecules that can interact selectively with specific biological pathways, thereby minimizing side effects associated with off-target interactions.
One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. Studies have shown that molecules similar to 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group's ability to participate in redox reactions further enhances its potential as an anti-inflammatory agent. These findings have prompted researchers to investigate its efficacy in animal models of inflammation, with promising results.
The acetamido group in the molecular structure of 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid also contributes to its biological activity by providing a site for hydrogen bonding interactions with biological targets. This moiety is commonly found in many bioactive molecules and has been shown to improve binding affinity and selectivity. The combination of the nitro group and the acetamido group makes this compound a versatile scaffold for further derivatization, allowing researchers to explore new analogs with improved pharmacological properties.
In addition to its potential therapeutic applications, 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid has also been studied for its role in chemical biology research. Its unique reactivity makes it a valuable tool for probing enzyme mechanisms and understanding the dynamics of biological pathways. Researchers have utilized this compound to develop probes that can selectively label specific proteins or enzymes, providing insights into their function and regulation.
The synthesis of 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. These advancements have opened up new avenues for exploring its applications in pharmaceuticals and other industries.
The growing interest in this compound has also led to the development of new analytical techniques for its characterization. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods for determining the purity and structural integrity of 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid. These techniques provide detailed information about the compound's molecular structure, which is essential for understanding its biological activity and developing new derivatives.
In conclusion, 3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid (CAS No. 2680765-17-5) is a multifaceted compound with significant potential in both pharmaceutical research and chemical biology. Its unique structural features make it a valuable tool for developing new drugs targeting inflammatory diseases, as well as for studying enzyme mechanisms and biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of human health and disease.
2680765-17-5 (3-N-(3-nitropyridin-4-yl)acetamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)